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Compound of Interest

Compound Name: C.I. Disperse Blue 35

Cat. No.: B087788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the disperse dye known as

Disperse Blue 35. It covers its complex nomenclature and synonyms, key physicochemical

properties, and available experimental protocols for its application in textile dyeing. While the

dye has been noted in literature for potential applications in cell staining and for its

antimicrobial properties, detailed experimental protocols for these specific uses are not readily

available in published scientific literature.

Nomenclature and Synonyms
Disperse Blue 35 is a designation for an anthraquinone-based dye. It is important for

researchers to be aware that the commercial product can be a mixture of related chemical

structures. The primary, specifically defined chemical entity is 1,5-diamino-4,8-dihydroxy-2-(4-

hydroxyphenyl)anthracene-9,10-dione. However, the designation "Disperse Blue 35" is also

commonly used in technical literature and commerce to refer to a mixture of methylated

derivatives of 1,8-diamino-4,5-dihydroxyanthraquinone. This ambiguity necessitates careful

consideration of the specific product being used in any experimental context.

Below is a summary of the nomenclature and identifiers for Disperse Blue 35.
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Identifier Type Value

Primary IUPAC Name
1,5-diamino-4,8-dihydroxy-2-(4-

hydroxyphenyl)anthracene-9,10-dione[1][2]

Alternative Structure Basis
Methylated derivatives of 1,8-diamino-4,5-

dihydroxyanthraquinone[3][4][5]

Common Synonyms

C.I. Disperse Blue 35, Disperse Blue 73, C.I.

61505, DISPERSE BLUE BGL, Intrasil Blue R,

Palanil Blue GL, Terasil Blue R, Foron Blue

SBGL, Artisil Blue BGL, Resolin Blue BSL,

Serilene Blue BGS, Dianix Blue BG-P, Dianix

Blue S-BG, Dispersol Navy B-T, Polycron Dark

Blue T, Polycron Dark Blue TG, Samaron Blue

TR, Navilene Navy BT, Akasperse Navy Blue T

200[1][6][7]

CAS Registry Numbers
12222-75-2 (non-specific), 31529-83-6 (for the

primary structure), 12222-78-5[1]

Molecular Formula C₂₀H₁₄N₂O₅ (for the primary structure)[1]

Molecular Weight 362.34 g/mol (for the primary structure)[8]

Chemical Structures
The following diagrams illustrate the primary chemical structure associated with Disperse Blue

35 and the foundational structure for its common alternative form.

Primary Structure of Disperse Blue 35

1,5-diamino-4,8-dihydroxy-2-(4-hydroxyphenyl)anthracene-9,10-dione
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Click to download full resolution via product page

Caption: Chemical structure of the primary component of Disperse Blue 35.

Alternative Structure Basis for Disperse Blue 35

1,8-diamino-4,5-dihydroxyanthraquinone

 

Prepare Dye Dispersion
(Disperse Blue 35 + Dispersing Agent)

Prepare Dye Bath
(pH 4.5-5.5 with Acetic Acid)

Introduce Polyester Fabric at 60°C

Ramp Temperature to 130°C

Hold at 130°C for 60 min

Cool to 60°C and Rinse

Reduction Clearing
(NaOH + Na₂S₂O₄ at 80°C)

Final Rinse and Dry

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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